Cas no 2227826-89-1 (rac-(3R,4S)-4-(5-chlorothiophen-3-yl)methyloxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(5-chlorothiophen-3-yl)methyloxolan-3-ol
• CAS No: 2227826-89-1
• MF: C₉H₁₁ClO₂S
• MW: 218.700440645218
• CID: 5570189
• PubChem ID: 165595270
• Update Time: 2025-05-20

rac-(3R,4S)-4-(5-chlorothiophen-3-yl)methyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1626258
• rac-(3R,4S)-4-[(5-chlorothiophen-3-yl)methyl]oxolan-3-ol
• 2227826-89-1
• rac-(3R,4S)-4-(5-chlorothiophen-3-yl)methyloxolan-3-ol

• Inchi： 1S/C9H11ClO2S/c10-9-2-6(5-13-9)1-7-3-12-4-8(7)11/h2,5,7-8,11H,1,3-4H2/t7-,8-/m1/s1
• InChI Key： XARVLBKRNODNBZ-HTQZYQBOSA-N
• SMILES： ClC1=CC(=CS1)C[C@@H]1COC[C@H]1O

Computed Properties

• Exact Mass: 218.0168285g/mol
• Monoisotopic Mass: 218.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.7Ų

Additional information on rac-(3R,4S)-4-(5-chlorothiophen-3-yl)methyloxolan-3-ol

Chemical Compound CAS No. 2227826-89-1: rac-(3R,4S)-4-(5-chlorothiophen-3-yl)methyloxolan-3-ol

The compound with CAS number 2227826-89-1, named as rac-(3R,4S)-4-(5-chlorothiophen-3-yl)methyloxolan-3-ol, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique stereochemistry and functional groups, making it a subject of interest in both academic and industrial research.

The name of the compound itself provides critical information about its structure. The term rac-(3R,4S) indicates the stereochemistry of the molecule, specifically the configuration at the 3rd and 4th carbon atoms. The presence of a 5-chlorothiophen group suggests that a thiophene ring with a chlorine substituent at the 5th position is attached to the main structure. Additionally, the methyloxolan moiety refers to a cyclic ether group (tetrahydrofuran) substituted with a methyl group. The hydroxyl group at position 3 further contributes to the molecule's reactivity and potential biological activity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The combination of a thiophene ring and an ether group in this molecule makes it an attractive candidate for exploring interactions with biological targets such as enzymes or receptors. For instance, researchers have reported that similar compounds exhibit promising anti-inflammatory and antioxidant properties, which could be attributed to their ability to modulate cellular signaling pathways.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve the formation of the thiophene ring via cyclization reactions, followed by substitution or coupling reactions to introduce the methyl ether group and hydroxyl functionality. Stereochemical control during these steps is crucial to ensure the desired configuration at positions 3R and 4S.

The application of advanced analytical techniques such as NMR spectroscopy and X-ray crystallography has been instrumental in confirming the structure and stereochemistry of this compound. These methods provide detailed insights into molecular geometry, which is essential for understanding its physical and chemical properties.

Moreover, computational chemistry has played a pivotal role in predicting the behavior of this compound under various conditions. Molecular modeling studies have revealed that the spatial arrangement of substituents on the thiophene ring significantly influences its electronic properties, which in turn affects its reactivity in chemical reactions.

In conclusion, rac-(3R,4S)-4-(5-chlorothiophen-3-yl)methyloxolan-3-ol represents a fascinating example of how structural complexity can lead to functional diversity in organic molecules. Its unique combination of functional groups and stereochemistry positions it as a valuable tool in advancing our understanding of chemical biology and material science.